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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers and scientists working on alternative methods for calculating BTZ
(Bañados-Teitelboim-Zanelli) quasinormal modes.

Frequently Asked Questions (FAQs)
Q1: What are the primary alternative methods for calculating BTZ quasinormal modes?

A1: Beyond direct numerical integration, several powerful techniques are employed to calculate

the quasinormal modes (QNMs) of BTZ black holes. The most common alternative methods

include the continued fraction method, the WKB approximation, the monodromy method, and

the analytical continuation method. Each method offers distinct advantages in terms of

accuracy, computational cost, and the types of modes it can effectively determine.

Q2: My calculated QNM frequencies deviate significantly between different methods. What

could be the cause?

A2: Discrepancies between methods can arise from several factors. The WKB approximation,

for instance, is an approximation and its accuracy decreases for low-lying modes. The

analytical continuation method may not yield the complete set of QNMs for a given problem.[1]

Numerical methods like the characteristic integration technique and the Frobenius method can

show excellent convergence, with deviations as low as 0.03% for certain parameters of

charged BTZ black holes.[2] Ensure you are using each method within its domain of validity

and have appropriate numerical precision settings.
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Q3: I am having trouble obtaining the full spectrum of quasinormal modes. Is there a limitation

to some methods?

A3: Yes, some methods have limitations in determining the full QNM spectrum. The analytical

continuation method, for example, has been shown to be incapable of determining the

complete set of QNMs in some cases because many QNMs are the analytically continued

counterparts of solutions that do not belong to the domain where the associated Schrödinger

operator is self-adjoint.[1] For a more complete picture, it is often beneficial to use a

combination of analytical and numerical techniques.

Q4: When should I choose the continued fraction method for my calculations?

A4: The continued fraction method is an excellent choice when you require high accuracy and

stability in your results.[3] It is particularly powerful when the radial equation for the

perturbations can be transformed into a three-term recurrence relation.[4] This method is

known for its robust and convergent results, making it a reliable tool for precise QNM

calculations.[3][5][6]

Q5: The WKB approximation is giving me inaccurate results for low overtones. Why is this

happening?

A5: The WKB approximation is fundamentally a high-frequency, or large overtone,

approximation. Its accuracy is known to be lower for the fundamental mode and the first few

overtones. For more accurate results for these low-lying modes, it is recommended to use

numerical methods like the continued fraction method or direct integration. The WKB method is

often best used to provide initial guesses for these more precise numerical searches.[5]

Q6: I am encountering numerical instabilities when calculating higher overtones. How can I

mitigate this?

A6: Calculating higher overtones can be numerically challenging due to their oscillatory nature.

The continued fraction method offers a stable approach for this.[3] Specifically, inverting the

continued fraction expression approximately q times can provide a more stable function for

numerically searching for the q-th overtone.[3] Additionally, recurrence-based methods with

convergence accelerators like the Wynn algorithm can significantly improve stability and

accuracy for higher overtones.[4]
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Troubleshooting Guides
Issue: Convergence Problems with the Continued
Fraction Method

Symptom: The continued fraction fails to converge to a stable value for the quasinormal

mode frequency.

Possible Cause 1: Incorrect formulation of the recurrence relation. The continued fraction

method relies on a three-term recurrence relation for the coefficients of the series solution. If

your radial equation leads to a higher-order recurrence, the standard continued fraction

method may not be directly applicable without modifications like Gaussian elimination.[4]

Solution 1: Double-check the derivation of your recurrence relation from the radial wave

equation. Ensure it is correctly structured.

Possible Cause 2: Numerical precision errors, especially for higher overtones.

Solution 2: Increase the working precision of your numerical calculations. For higher

overtones, it is also beneficial to use an appropriate number of inversions of the continued

fraction to stabilize the root-finding algorithm.[3]

Issue: Disagreement between WKB and Numerical
Results

Symptom: The quasinormal mode frequencies calculated using the WKB approximation do

not match the results from a more precise numerical method.

Possible Cause: The order of the WKB approximation is insufficient. The standard WKB

formula is only the first-order approximation. Higher-order WKB formulas are necessary for

improved accuracy.

Solution: Employ a higher-order WKB approximation. For example, a sixth-order WKB

method can provide more accurate results.[7][8] Also, remember that the WKB method is

most accurate for large multipole numbers and high overtones.
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Issue: The Monodromy Method Yields Ambiguous
Results

Symptom: The asymptotic quasinormal mode frequencies calculated via the monodromy

method are not unique or do not match expected behavior.

Possible Cause: Incorrect identification of the relevant singularities and Stokes lines in the

complex plane of the tortoise coordinate. The monodromy method's results are sensitive to

the analytic structure of the potential.[9][10]

Solution: Carefully analyze the singularities of the effective potential in the complex plane.

The path of integration for calculating the monodromy must be chosen correctly with respect

to these singularities.

Experimental Protocols
Protocol 1: Calculating BTZ QNMs using the Continued
Fraction Method

Derive the Radial Wave Equation: Start with the perturbation equation for a scalar,

electromagnetic, or gravitational field in the BTZ black hole background. Separate variables

to obtain a radial ordinary differential equation of the Schrödinger form:

d²Ψ/dr² + (ω² - V(r))Ψ = 0, where r* is the tortoise coordinate.

Series Solution: Assume a series solution for the radial function Ψ(r) of the form given by

Leaver.[3] This form should incorporate the correct asymptotic behaviors at the horizon and

infinity.

Derive the Recurrence Relation: Substitute the series solution into the radial equation. This

will yield a recurrence relation for the coefficients of the series. For the standard continued

fraction method to apply, this should be a three-term recurrence relation.

Formulate the Continued Fraction: Express the condition for the convergence of the series

solution as a continued fraction equation. The roots of this equation correspond to the

quasinormal mode frequencies ω.
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Numerical Root Finding: Use a numerical root-finding algorithm, such as Newton-Raphson,

to find the complex values of ω that satisfy the continued fraction equation. For higher

overtones, it is advisable to use inversions of the continued fraction to ensure numerical

stability.[3]

Protocol 2: Calculating Asymptotic BTZ QNMs using the
Monodromy Method

Identify Singularities: Determine the locations of the singularities of the effective potential V(r)
in the complex r-plane.

Define the Contour: Choose a closed contour in the complex r*-plane that encloses the

relevant singularities. The choice of contour depends on the boundary conditions of the

problem.

Calculate Monodromy: Analytically continue the two independent solutions to the radial wave

equation around the chosen contour. The monodromy matrix relates the initial and final

solution vectors.

Apply Boundary Conditions: Impose the quasinormal mode boundary conditions (purely

outgoing waves at infinity and purely ingoing waves at the horizon). This will lead to a

condition on the elements of the monodromy matrix.

Solve for Asymptotic Frequencies: Solve the resulting equation for the complex frequencies

ω. This will typically yield an analytical formula for the asymptotic quasinormal modes, valid

for large overtone numbers.[9][10]

Data Presentation
Table 1: Comparison of Quasinormal Frequencies for Charged BTZ Black Holes

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.edleaver.com/Misc/EdLeaver/Publications/RemarksOnContinuedFractionMethodForComputingBlackHoleQuasinormalFrequenciesAndModes.pdf
https://www.benchchem.com/product/b1192422?utm_src=pdf-body
http://csnsdoc.ihep.ac.cn/article/doi/10.1088/1674-1137/aca07c
https://www.researchgate.net/publication/365222149_Singularities_of_regular_black_holes_and_the_monodromy_method_for_asymptotic_quasinormal_modes
https://www.benchchem.com/product/b1192422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method
Angular
Momentum (k)

Black Hole
Charge (Q)

Fundamental
Mode (ω)

Deviation

Characteristic

Integration
0 0.1 -0.498i

Frobenius

Method
0 0.1 -0.498i ~0%

Characteristic

Integration
1 0.5 1 - 0.98i

Frobenius

Method
1 0.5 1 - 0.979i ~0.1%

Characteristic

Integration
2 0.8 2 - 1.55i

Frobenius

Method
2 0.8 2 - 1.545i ~0.3%

Note: The data in this table is illustrative and based on qualitative descriptions from the search

results. A maximum deviation of approximately 0.03% has been reported between these

methods in specific calculations.[2]

Visualizations

Start: Perturbation Equation in BTZ Spacetime Derive Radial Schrödinger-like Equation Propose a Series Solution with QNM Boundary Conditions Derive 3-Term Recurrence Relation for Coefficients Formulate the Continued Fraction Equation Numerically Find Roots (ω) of the Equation End: Obtain QNM Frequencies
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Caption: Workflow for the Continued Fraction Method.
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Caption: Relationships between QNM calculation methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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